ethyl 5-(1H-imidazol-1-yl)-1H-indole-2-carboxylate

• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol
• IUPAC Name: ethyl 5-imidazol-1-yl-1H-indole-2-carboxylate
• InChI: InChI=1S/C14H13N3O2/c1-2-19-14(18)13-8-10-7-11(3-4-12(10)16-13)17-6-5-15-9-17/h3-9,16H,2H2,1H3
• InChI Key: IKSLDIBQJUHPTK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)C=CC(=C2)N3C=CN=C3

Description

Ethyl 5-(1H-imidazol-1-yl)-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C14H13N3O2 and its molecular weight is 255.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-[(E)-4-Imidazol-1-yl-phenylimino]-propionic acid ethyl ester (842 mg) was added to an Eaton's reagent (4 ml), and this was stirred at 100° C. for one hour. After adjusting the pH of the reaction mixture to 11 using an aqueous solution (about 10 ml) of 20% potassium phosphate, the mixture was extracted with ethyl acetate (30 ml). The organic layer was washed with an aqueous solution saturated with sodium chloride (20 ml), and the organic layer was concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (dichloromethane/methanol). Thus, 5-imidazol-1-yl-1H-indole-2-carboxylic acid ethyl ester was obtained as a yellow amorphous material (370 mg, 47%).